N-{2-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]ethyl}thiophene-2-sulfonamide

• IUPAC Name: N-[2-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C15H15N3O2S3/c1-11-13(22-15(18-11)12-4-2-7-16-10-12)6-8-17-23(19,20)14-5-3-9-21-14/h2-5,7,9-10,17H,6,8H2,1H3
• InChI Key: XOZDLCHFWFRELB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CN=CC=C2)CCNS(=O)(=O)C3=CC=CS3
• Molecular Formula: C15H15N3O2S3
• Molecular Weight: 365.5 g/mol
• CAS No.: 869069-78-3

Description

N-{2-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]ethyl}thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C15H15N3O2S3 and its molecular weight is 365.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antimicrobial Activities

A study focused on the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, demonstrating high antibacterial activities for eight compounds. This research highlights the potential of sulfonamide derivatives in addressing bacterial infections (Azab, Youssef, & El-Bordany, 2013). Another research effort synthesized thiazoles and their fused derivatives, assessing their antimicrobial activities against both bacterial and fungal strains, showcasing their potential in antimicrobial applications (Wardkhan, Youssef, Hamed, & Ouf, 2008).

Anticancer and Antiproliferative Effects

Research into N,N-dimethylbenzenesulfonamide derivatives bearing pyridine, thiophene, and thiazole moieties has shown significant antiproliferative activity against the human breast cancer cell line MCF-7. This study highlights the potential therapeutic applications of these compounds in cancer treatment, with certain derivatives showing higher antiproliferative activity compared to doxorubicin, a standard anticancer drug (Bashandy, Alsaid, Arafa, & Ghorab, 2014). Another study synthesized a series of thiazolo[3,2-a]pyridines with promising anticancer activity across a range of cancer cell lines, underscoring the potential of these compounds in oncology (Altug et al., 2011).

Synthesis of Novel Heterocyclic Compounds

The synthesis of novel heterocyclic sulfonamides with a focus on thiophene, pyridine, and thiazole derivatives has been extensively studied for their potential in various applications, including anticancer and antimicrobial activities. One study detailed the synthesis of novel sulfonamide derivatives starting from a specific precursor and evaluated their in vitro anti-breast cancer and antimicrobial activities, showing promising results against specific strains and cancer cell lines (Debbabi et al., 2016).